(4aR,7aR)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole

• Molecular Formula: C6H11NO2
• Molecular Weight: 129.16 g/mol
• IUPAC Name: (4aR,7aR)-3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
• InChI: InChI=1S/C6H11NO2/c1-2-9-6-4-7-3-5(6)8-1/h5-7H,1-4H2/t5-,6-/m1/s1
• InChI Key: HGEIYKJSFPCMLX-PHDIDXHHSA-N
• Isomeric SMILES: C1CO[C@@H]2CNC[C@H]2O1
• Canonical SMILES: C1COC2CNCC2O1

Description

(4aR,7aR)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzyl tetrahydro-2H-[1,4]dioxino[2,3-c]pyrrole-6(3H)-carboxylate (0.46 g, 1.94 mmol) in MeOH (20 mL) was added two drops of HCO2H followed by 20% Pd(OH)2 (50 mg). The reaction mixture was stirred under H2 for 4 h at rt and was filtered. The filtrate was concentrated in vacuo to give the crude product, which was used for the next step without further purification.